Cas no 2098030-98-7 (tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate
• CAS No: 2098030-98-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• MDL: MFCD28388582
• CID: 5105583
• PubChem ID: 91623697
• Update Time: 2025-06-08

tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-[(4-piperidinyloxy)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate

• MDL： MFCD28388582
• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(17)16-8-11(9-16)10-18-12-4-6-15-7-5-12/h11-12,15H,4-10H2,1-3H3
• InChI Key： WWJNZHOEBJKXQK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(COC2CCNCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate

Introduction to Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate (CAS No. 2098030-98-7)

Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate, identified by its CAS number 2098030-98-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly its azetidine core and piperidine moiety, contribute to its unique chemical and pharmacological properties, which are explored in detail in this discussion.

The azetidine ring in Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate is a key structural component that influences its reactivity and biological interactions. Azetidine derivatives are known for their ability to mimic certain natural amino acids, which can be exploited in the design of enzyme inhibitors and other bioactive molecules. The presence of the piperidin-4-yloxy group further enhances the compound's solubility and bioavailability, making it a suitable candidate for drug development. These structural elements are critical in determining the compound's interaction with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate with high precision. Studies have shown that this compound exhibits inhibitory activity against several enzymes implicated in inflammatory and metabolic disorders. The tert-butyl group, a common protective moiety in organic synthesis, not only stabilizes the molecule but also influences its pharmacokinetic profile, ensuring better absorption and reduced degradation in vivo.

In the realm of drug discovery, Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate has been investigated for its potential role in modulating pathways associated with neurological disorders. The combination of the azetidine and piperidine moieties provides a scaffold that can interact with neurotransmitter receptors, offering a promising approach to develop novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have demonstrated that this compound can cross the blood-brain barrier, suggesting its feasibility for central nervous system applications.

The synthesis of Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the synthetic route but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial production.

One of the most compelling aspects of Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate is its potential as a lead compound for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can generate a library of analogs with tailored biological activities. This approach is particularly valuable in drug discovery pipelines, where iterative optimization is essential to identify compounds with optimal efficacy and safety profiles.

The pharmacological evaluation of Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate has revealed intriguing insights into its mechanism of action. In vitro studies have shown that this compound can inhibit the activity of certain kinases involved in cell proliferation and survival. Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and immune cell function. These findings suggest that Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate could be developed into a therapeutic agent for conditions characterized by excessive inflammation or uncontrolled cell growth.

The future prospects of Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate are promising, with ongoing research focused on elucidating its full pharmacological spectrum and exploring novel applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like Tert-butyl 3-(piperidin-4-yloxy)methylazetidine-1-carboxylate will play an increasingly important role in developing innovative treatments for human health.